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Compound of Interest

Compound Name: Gluconolactone

Cat. No.: B072293

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to both personal safety and the integrity of experimental outcomes.
This guide provides essential, immediate safety and logistical information for the handling of
Gluconolactone, a widely used polyhydroxy acid in various research and development
applications. Adherence to these procedural steps and safety protocols will minimize risks and
ensure proper management from acquisition to disposal.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Gluconolactone, particularly in its powdered form, a thorough risk assessment
is crucial to ensure appropriate protective measures are in place. The following table
summarizes the recommended personal protective equipment.
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PPE Category Item Specifications & Rationale

) ) Must be ANSI Z87.1 compliant.
Safety Glasses with Side

Eye and Face Protection ) Goggles are required when
Shields or Safety Goggles ]
there is a splash hazard.[1]

To be worn in addition to safety
lasses or goggles durin
Face Shield I I 99 o -g
procedures with a significant

splash potential.[1]

Provides protection against

] Disposable Nitrile or Rubber incidental contact.[2] Should
Hand Protection ) ) )
Gloves be changed immediately if

contaminated.

Recommended when dust is
generated and engineering
controls are not sufficient to
Effective Dust Mask or maintain exposure below
Respirator limits.[3] A fit-tested N95 or
N100 NIOSH-approved mask

protects against airborne

Respiratory Protection

particles.[4]

Should be appropriately sized

Body Protection Laboratory Coat and fully buttoned to protect
from spills.

Long Pants and Closed-Toe Required to protect the skin

Shoes from potential spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Gluconolactone is essential for maintaining a safe
laboratory environment.

1. Preparation:

» Before handling, ensure the work area is clean, uncluttered, and has adequate ventilation.[5]
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Locate the nearest safety shower and eyewash station.[6]
Review the Safety Data Sheet (SDS) for any specific handling instructions.
. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before
handling the substance.

. Handling:

Work in a well-ventilated area. For procedures that may generate dust, use a fume hood or
other ventilated enclosure.[7]

Avoid direct contact with the substance. Use appropriate tools (e.g., spatula, forceps) for
transfer.[8]

Take care to avoid creating dust when handling the powder form.[7]
Ground all equipment containing the material to prevent static discharge.[5]
Do not eat, drink, or smoke in the handling area.[1]

. Storage:

Store Gluconolactone in a cool, dry, and well-ventilated area away from heat sources and
direct sunlight.[5][7]

Keep containers tightly closed in their original packaging.[1][5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][6]
. Accidental Release:

In case of a spill, clear the area of personnel.
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e For minor spills, use dry clean-up procedures to avoid generating dust. Sweep or shovel the
material into a suitable, labeled container for waste disposal.[1]

» For major spills, alert emergency responders.[1]
» Prevent the spillage from entering drains, sewers, or water courses.[1]
6. First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention if irritation persists.[6][7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[1]

 Inhalation: If dust is inhaled, move the person to fresh air. If irritation or discomfort persists,
seek medical attention.[1]

 Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water
afterwards. Seek medical attention if symptoms develop.[7]

7. Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.[1][5]

o Consult your institution's specific waste disposal guidelines. Gluconolactone is typically not
classified as hazardous waste.[5][9]

e Do not re-use empty containers.[10]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations for the safe handling of
Gluconolactone.
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Gluconolactone Handling Workflow

Preparation

:
===

:
=
-
[raseosme modron

:
[rasmasean

Post-Héndling

Store Properly

:

Clean Work Area

:

Doff & Dispose of PPE

Disiosal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b072293?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-202632.pdf
https://s.cdnmpro.com/134664192/content/Gluconolactona%20M-1478_MSDS.pdf
https://www.spectrumchemical.com/media/sd/G1165_SD.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://kingofchemicals.com/gluconolactonesupplier.html
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw40d8c286/msds/sds-gluconolactone-sb2.pdf
https://manuals.plus/m/3e7fc43b40f33bbe20ed958e503bbc83147b1a60b12691046789234903ac4d17
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_phospho_2_dehydro_D_gluconate_3.pdf
https://www.fishersci.com/store/msds?partNumber=AC271050010&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-gluconolactone-CASNO-90-80-3947G-EN.aspx
https://www.benchchem.com/product/b072293#personal-protective-equipment-for-handling-gluconolactone
https://www.benchchem.com/product/b072293#personal-protective-equipment-for-handling-gluconolactone
https://www.benchchem.com/product/b072293#personal-protective-equipment-for-handling-gluconolactone
https://www.benchchem.com/product/b072293#personal-protective-equipment-for-handling-gluconolactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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